N-(3-acetylphenyl)-3-(dimethylamino)pyrrolidine-1-carboxamide

• IUPAC Name: N-(3-acetylphenyl)-3-(dimethylamino)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C15H21N3O2/c1-11(19)12-5-4-6-13(9-12)16-15(20)18-8-7-14(10-18)17(2)3/h4-6,9,14H,7-8,10H2,1-3H3,(H,16,20)
• InChI Key: OVFKAJRCELTEOG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)N2CCC(C2)N(C)C
• Molecular Formula: C15H21N3O2
• Molecular Weight: 275.35 g/mol

Description

N-(3-acetylphenyl)-3-(dimethylamino)pyrrolidine-1-carboxamide, also known as DMAP, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DMAP is a synthetic compound that belongs to the family of pyrrolidine carboxamides, and it has been found to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-3-(dimethylamino)pyrrolidine-1-carboxamide is not fully understood, but it is believed to act as a nucleophilic catalyst in organic synthesis reactions. It has been shown to activate carbonyl compounds by forming a complex with them, which increases their reactivity towards nucleophiles. This compound has also been found to act as a proton acceptor in some reactions, which helps to facilitate the formation of new bonds.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects, including its ability to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the brain, which has been linked to improved cognitive function and memory. This compound has also been shown to have anti-inflammatory and anti-cancer properties, although the mechanisms behind these effects are not fully understood.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-acetylphenyl)-3-(dimethylamino)pyrrolidine-1-carboxamide in lab experiments is its ability to catalyze a wide range of reactions, which makes it a versatile reagent for organic synthesis. It is also relatively inexpensive and easy to obtain, which makes it a popular choice for researchers. However, this compound can be toxic in high doses, and its use should be carefully controlled to avoid any potential health risks.

Future Directions

There are many potential future directions for research on N-(3-acetylphenyl)-3-(dimethylamino)pyrrolidine-1-carboxamide, including its use in the synthesis of new pharmaceutical compounds and its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease. Further studies are also needed to fully understand the mechanisms behind its biochemical and physiological effects, as well as to explore any potential risks associated with its use. Overall, this compound is a promising compound with many potential applications in scientific research.

Synthesis Methods

N-(3-acetylphenyl)-3-(dimethylamino)pyrrolidine-1-carboxamide can be synthesized using a variety of methods, including the reaction of 3-acetylphenyl isocyanate with dimethylamine, or the reaction of 3-acetylphenylhydrazine with 3-dimethylaminopropionyl chloride. The resulting compound is then purified using column chromatography or recrystallization. This compound is a white crystalline solid that is soluble in organic solvents such as methanol, ethanol, and chloroform.

Scientific Research Applications

N-(3-acetylphenyl)-3-(dimethylamino)pyrrolidine-1-carboxamide has been found to have a wide range of scientific research applications, including its use as a catalyst in organic synthesis reactions. It has been shown to catalyze a variety of reactions, including acylation, alkylation, and Michael addition reactions. This compound has also been used as a reagent in the synthesis of pharmaceutical compounds, such as anti-cancer drugs and anti-inflammatory agents.